Cas no 71420-95-6 (3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid)

• Product Name: 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid
• CAS No: 71420-95-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD06656429
• CID: 562596
• PubChem ID: 2755930
• Update Time: 2025-05-27

3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(((tert-Butoxycarbonyl)amino)methyl)phenyl)acetic acid
• 2-[3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]acetic acid
• 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]Benzeneacetic acid
• Benzeneacetic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• Boc-(3-aminomethylphenyl)acetic acid
• BOC-3-AMINOMETHYL-PHENYLACETIC ACID
• 3-[(Boc-amino)methyl]phenylacetic Acid
• [3-(tert-Butoxycarbonylamino-methyl)-phenyl]-acetic acid
• 2-(3-((tert-butoxycarbonylamino)methyl)phenyl)acetic acid
• (3-{[(tert-butoxycarbonyl)amino]methyl}phenyl)acetic acid
• KMXLLJZRUTZTMA-UHFFFAOYSA-N
• SY020504
• A866447
• MFCD06656429
• AB3117
• 71420-95-6
• 2-(3-(N-BOC-AMINOMETHYL)PHENYL)ACETIC ACID
• FT-0679880
• AKOS015917243
• DTXSID00373145
• EN300-317146
• 2-[3-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]acetic acid
• SCHEMBL2787151
• 3-(BOC-aminoMETHyl)phenylACETIC ACID
• AS-18520
• 3-(N-t-butoxycarbonylaminomethyl)phenylacetic acid
• CS-W006576
• 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid

• MDL： MFCD06656429
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-9-11-6-4-5-10(7-11)8-12(16)17/h4-7H,8-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： KMXLLJZRUTZTMA-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(CC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.163
• Boiling Point: 435.2℃ at 760 mmHg
• Flash Point: 217 °C
• PSA: 75.63000
• LogP: 2.72930

3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid

Research Briefing on 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid (CAS: 71420-95-6)

3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid (CAS: 71420-95-6) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Recent studies have highlighted its significance in the synthesis of novel drug candidates targeting inflammatory diseases, cancer, and metabolic disorders. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthetic applications, pharmacological potential, and recent advancements in its production and utilization.

Recent literature indicates that 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid has been employed as a critical building block in the synthesis of protease inhibitors, which are increasingly being explored for their therapeutic potential in treating viral infections such as COVID-19. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel SARS-CoV-2 main protease inhibitors, showcasing its role in addressing global health challenges. The study reported improved yield and purity of the final drug candidates when using this intermediate, underscoring its importance in modern drug discovery.

In the field of oncology, researchers have recently utilized 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid in the development of small molecule inhibitors targeting protein-protein interactions involved in cancer progression. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into a new class of MDM2-p53 interaction inhibitors, showing promising results in preclinical models of solid tumors. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold for anticancer drug design.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid to improve scalability and cost-effectiveness. A 2023 study in Organic Process Research & Development presented a novel continuous flow synthesis method that significantly reduces reaction times and improves overall yield compared to traditional batch processes. These process improvements are particularly relevant for pharmaceutical manufacturers looking to scale up production while maintaining high purity standards.

The compound's role in peptide synthesis continues to evolve, with recent research exploring its application in the development of peptide-drug conjugates (PDCs). A 2024 publication in ACS Chemical Biology highlighted its use in creating stable linker systems for antibody-drug conjugates, demonstrating improved pharmacokinetic properties compared to conventional linkers. This application represents an exciting frontier in targeted cancer therapy, where the compound's chemical properties contribute to enhanced drug delivery and reduced off-target effects.

In conclusion, 3-(1,1-Dimethylethoxy)carbonylaminomethylbenzeneacetic Acid (CAS: 71420-95-6) remains a versatile and valuable intermediate in pharmaceutical research and development. Its applications span multiple therapeutic areas, from antiviral and anticancer agents to innovative peptide-based therapeutics. Recent studies continue to expand its utility through novel synthetic approaches and therapeutic applications, reinforcing its importance in modern medicinal chemistry. As research progresses, we anticipate further innovations in its use and production methods, potentially opening new avenues for drug discovery and development.